10-Chloro-thieno[3,4-b][1,5]benzoxazepine

• Molecular Formula: C11H6ClNOS
• Molecular Weight: 235.69 g/mol
• IUPAC Name: 4-chlorothieno[3,4-b][1,5]benzoxazepine
• InChI: InChI=1S/C11H6ClNOS/c12-11-7-5-15-6-10(7)14-9-4-2-1-3-8(9)13-11/h1-6H
• InChI Key: LQKYDRFBBLDUNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C3=CSC=C3O2)Cl

Description

10-Chloro-thieno[3,4-b][1,5]benzoxazepine is a useful research compound. Its molecular formula is C11H6ClNOS and its molecular weight is 235.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 1.08 g. portion of thieno[3,4-b][1,5]benzoxazepin-10(9H)-one and 1.15 g. of phosphorus pentachloride in 22 ml. of dry toluene are reacted as described in Example 1, giving 10-chloro-thieno[3,4-b][1,5]benzoxazepine. To this is added 10 ml. of toluene, 7.2 g. of N-ethylpiperazine and 25 ml. of triethylamine. The mixture is heated overnight at 100° C. and concentrated to dryness. The residue is treated as described in Example 3 providing the base compound as a foam which is converted to the fumarate, m.p. 215°-217° C.